Cas no 691869-99-5 ((E)-4-[6-(4-FLUOROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-3-BUTEN-2-ONE)

(E)-4-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-3-buten-2-one is a fluorinated heterocyclic compound featuring an imidazothiazole core conjugated with a butenone moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the 4-fluorophenyl group enhances metabolic stability and binding affinity in target interactions. Its α,β-unsaturated ketone functionality offers reactivity for further derivatization, such as Michael additions or nucleophilic substitutions. The compound’s well-defined molecular architecture supports applications in drug discovery, particularly in kinase inhibition and antimicrobial agent development. High purity and consistent synthesis protocols ensure reliability for research and industrial use.

(E)-4-[6-(4-FLUOROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-3-BUTEN-2-ONE structure

691869-99-5 structure

Product Name:(E)-4-[6-(4-FLUOROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-3-BUTEN-2-ONE

CAS No:691869-99-5

MF:C₁₅H₁₁FN₂OS

MW:286.324045419693

MDL:MFCD02661644

CID:5227477

Update Time:2026-03-07

(E)-4-[6-(4-FLUOROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-3-BUTEN-2-ONE Chemical and Physical Properties

Names and Identifiers

- (E)-4-[6-(4-FLUOROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-3-BUTEN-2-ONE
- (3E)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]but-3-en-2-one
- (E)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]but-3-en-2-one
- MDL： MFCD02661644
- Inchi： 1S/C15H11FN2OS/c1-10(19)2-7-13-14(11-3-5-12(16)6-4-11)17-15-18(13)8-9-20-15/h2-9H,1H3
- InChI Key： KRNIHOFQMIPOPX-UHFFFAOYSA-N
- SMILES： CC(C=CC1N2C=CSC2=NC=1C1C=CC(F)=CC=1)=O

(E)-4-[6-(4-FLUOROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-3-BUTEN-2-ONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB299237-100 mg	(E)-4-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-3-buten-2-one; .	691869-99-5		100 mg	€221.50	2023-07-20
Key Organics Ltd	12R-0217-1MG	(E)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-3-buten-2-one	691869-99-5	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	12R-0217-5MG	(E)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-3-buten-2-one	691869-99-5	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	12R-0217-10MG	(E)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-3-buten-2-one	691869-99-5	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	12R-0217-50MG	(E)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-3-buten-2-one	691869-99-5	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	12R-0217-100MG	(E)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-3-buten-2-one	691869-99-5	>90%	100mg	£146.00	2025-02-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00887885-1g	(3E)-4-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]but-3-en-2-one	691869-99-5	90%	1g	￥2394.0	2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1662789-1mg	(E)-4-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-5-yl)but-3-en-2-one	691869-99-5	98%	1mg	￥428	2023-03-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1662789-2mg	(E)-4-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-5-yl)but-3-en-2-one	691869-99-5	98%	2mg	￥578	2023-03-25
Ambeed	A893458-1g	(3E)-4-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]but-3-en-2-one	691869-99-5	90%	1g	$348.0	2025-04-17